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Compound of Interest

Compound Name: BS2G Crosslinker disodium

Cat. No.: B15565569

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for utilizing the membrane-

impermeable crosslinker BS2G (Bis[sulfosuccinimidyl] glutarate) for in vivo crosslinking studies

of cell surface protein interactions.

Introduction to BS2G Crosslinking
Bis[sulfosuccinimidyl] glutarate (BS2G) is a homobifunctional, amine-reactive, and water-

soluble crosslinking agent.[1][2] A key feature of BS2G is its membrane impermeability, which

makes it an ideal tool for selectively crosslinking proteins on the exterior surface of living cells,

capturing protein-protein interactions in their native environment.[2][3][4] BS2G contains two N-

hydroxysulfosuccinimide (sulfo-NHS) esters that react with primary amines (such as the side

chains of lysine residues and the N-termini of polypeptides) to form stable amide bonds.[2][5]

The spacer arm of BS2G is 7.7 Å, providing a defined spatial constraint for identifying closely

interacting proteins.[1][6]
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Crosslinking with BS2G followed by mass spectrometry (XL-MS) has become a powerful

technique for identifying protein-protein interactions and elucidating the structure of protein

complexes.[7][8] This approach can provide valuable insights into the organization and function

of cell surface receptors, signaling complexes, and other membrane-associated protein

assemblies.

Key Properties of BS2G:
Reactivity: Targets primary amines (lysine residues and N-termini).[5]

Spacer Arm Length: 7.7 Å.[1][6]

Solubility: Water-soluble, avoiding the need for organic solvents that can disrupt protein

structures.[2]

Membrane Permeability: Impermeable to cell membranes, restricting crosslinking to the cell

surface.[1][2]

Cleavability: Non-cleavable, forming a stable covalent bond.[9]

Applications in Research and Drug Development
The unique properties of BS2G make it a valuable tool for a variety of applications, including:

Mapping Cell Surface Protein Interactions: Identifying the components of receptor complexes

and other cell surface protein assemblies.[3][4]

Studying Changes in Protein Interactions: Investigating how protein-protein interactions on

the cell surface change in response to stimuli, such as ligand binding or drug treatment.

Structural Analysis of Protein Complexes: Providing distance constraints for computational

modeling of protein complex structures.[6][8]

Antibody-Drug Conjugate (ADC) Development: While BS2G itself is a crosslinker, similar

non-cleavable linker chemistries are employed in the development of ADCs.[10]

Understanding cell surface protein interactions is crucial for selecting appropriate targets for

ADCs.
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Experimental Workflow and Protocols
A typical in vivo crosslinking experiment with BS2G involves treating living cells with the

crosslinker, followed by cell lysis, protein purification, and analysis by mass spectrometry.
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Cell Culture

Crosslinking Reaction

Downstream Analysis

1. Cell Preparation
(e.g., adherent or suspension cells)

2. Wash Cells
(remove amine-containing media)

3. Add BS2G
(in amine-free buffer, e.g., PBS)

4. Incubate
(e.g., 30-60 min at room temperature)

5. Quench Reaction
(add amine-containing buffer, e.g., Tris)

6. Cell Lysis

7. Protein Digestion
(e.g., with trypsin)

8. Enrichment of Crosslinked Peptides
(optional)

9. LC-MS/MS Analysis

10. Data Analysis
(identification of crosslinked peptides)
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Figure 1: General experimental workflow for in vivo crosslinking with BS2G.
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Detailed Protocol for In Vivo Crosslinking of Cell Surface
Proteins
This protocol provides a general guideline for the in vivo crosslinking of proteins on the surface

of mammalian cells using BS2G. Optimal conditions may vary depending on the cell type and

the specific protein interactions being studied.

Materials:

Cells of interest (adherent or in suspension)

BS2G crosslinker (e.g., from Thermo Fisher Scientific, CovaChem)

Phosphate-Buffered Saline (PBS), pH 7.4 (amine-free)

Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

Lysis buffer (e.g., RIPA buffer with protease inhibitors)

Cell scrapers (for adherent cells)

Centrifuge

Procedure:

Cell Preparation:

For adherent cells, grow cells to a sub-confluent density (e.g., 80-90%) in a culture dish.

For suspension cells, grow cells to a desired density and harvest by centrifugation.

Washing:

Aspirate the culture medium.

Gently wash the cells twice with ice-cold PBS to remove any amine-containing

components from the medium that could react with the crosslinker.
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Crosslinking Reaction:

Prepare a fresh solution of BS2G in ice-cold PBS. A typical starting concentration is 1-2

mM. The optimal concentration should be determined empirically.

For adherent cells, add the BS2G solution to the culture dish to cover the cell monolayer.

For suspension cells, resuspend the cell pellet in the BS2G solution.

Incubate for 30-60 minutes at room temperature or on ice. Incubation on ice can help to

reduce metabolic activity and non-specific crosslinking.

Quenching:

To stop the crosslinking reaction, add the quenching buffer to a final concentration of 20-

50 mM (e.g., add 1 M Tris-HCl to a final concentration of 20 mM).

Incubate for 15 minutes at room temperature with gentle agitation. The primary amines in

the quenching buffer will react with any excess BS2G.

Cell Lysis:

Wash the cells once with ice-cold PBS.

For adherent cells, add lysis buffer directly to the dish, and use a cell scraper to collect the

lysate.

For suspension cells, resuspend the cell pellet in lysis buffer.

Incubate on ice for 30 minutes with periodic vortexing.

Clarify the lysate by centrifugation at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to

pellet cell debris.

Downstream Processing:

The resulting protein lysate containing the crosslinked complexes is now ready for

downstream analysis, such as SDS-PAGE, Western blotting, or mass spectrometry. For
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mass spectrometry, further steps such as protein digestion and enrichment of crosslinked

peptides are required.[8][11]

Chemical Reaction of BS2G with Primary Amines
The sulfo-NHS esters at both ends of the BS2G molecule react with primary amines on

proteins to form stable amide bonds, releasing N-hydroxysulfosuccinimide.
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Figure 2: Reaction of BS2G with primary amines on two proteins.

Data Presentation and Analysis
The primary output of an XL-MS experiment is a list of identified crosslinked peptides. This data

can be used to infer protein-protein interactions and provides distance constraints for structural

modeling.

Quantitative Data Summary
Quantitative analysis in XL-MS can be performed to compare protein interactions under

different conditions. One common method involves the use of isotopically labeled crosslinkers,

such as a deuterated (d4) version of BS2G.[5][12] By crosslinking two different samples with

the "light" (d0) and "heavy" (d4) versions of BS2G, the relative abundance of crosslinked

peptides can be determined by mass spectrometry.
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Parameter Description Typical Data Output

Crosslinker BS2G (d0/d4)

Light and heavy isotopic forms

allow for quantitative

comparison.

Spacer Arm 7.7 Å

Provides a defined distance

constraint between linked

residues.

Reaction Time 30-60 min

Optimized to maximize specific

crosslinks while minimizing

random collisions.

BS2G Concentration 0.5 - 5 mM

Empirically determined to

achieve optimal crosslinking

efficiency.

Identified Crosslinks
Number of unique crosslinked

peptide pairs

A list of interacting proteins

and the specific residues

involved.

Quantitative Ratio Heavy/Light (d4/d0) ratio

Relative abundance of a

specific protein-protein

interaction between two

experimental conditions.

Conclusion
In vivo crosslinking with the membrane-impermeable reagent BS2G is a powerful technique for

studying protein-protein interactions on the surface of living cells. By covalently capturing these

interactions in their native context, researchers can gain valuable insights into the organization

and function of cellular machinery. The combination of BS2G crosslinking with modern mass

spectrometry provides a robust platform for both qualitative and quantitative analysis of the cell

surface interactome, with significant applications in basic research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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